Cas no 898566-17-1 (2-(4-Fluorophenyl)-5-(5-iodo-2-methylphenyl)methylthiophene)

• Product Name: 2-(4-Fluorophenyl)-5-(5-iodo-2-methylphenyl)methylthiophene
• CAS No: 898566-17-1
• MF: C₁₈H₁₄FIS
• MW: 408.271639347076
• MDL: MFCD12405593
• CID: 69401
• PubChem ID: 45789954
• Update Time: 2025-10-30

2-(4-Fluorophenyl)-5-(5-iodo-2-methylphenyl)methylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenyl)-5-[(5-iodo-2-methylphenyl)methyl]thiophene
• Thiophene, 2-(4-fluorophenyl)-5-[(5-iodo-2-methylphenyl)methyl]-
• 2-(4-Fluorophenyl)-5-(5-iodo-2-methylbenzyl)thiophene
• 2-[(5-Iodo-2-methylphenyl)methyl]-5-(4-fluorophenyl)thiophene
• 2-(5-iodo-2-methylbenzyl)-5-(4-fluoro-phenyl)thiophene
• THI045
• 2-(4-Fluorophenyl)-5-[(5-iodo-2-methylphenyl) methyl]thiophene
• 2-(4-Fluorophenyl)-5-((5-iodo-2-methylphenyl)methyl)thiophene
• Thiophene,2-(4-fluorophenyl)-5-[(5-iodo-2-methylphenyl)methyl]-
• C18H14FIS
• MGXZKAYHSITHMW-UHFFFAOYSA-N
• EBD25719
• BCP07751
• 2-(4-Fluorophenyl)-5-[(5-iodo-2-methylphenyl)methyl]thiophene (ACI)
• 2-(5-Iodo-2-methylbenzyl)-5-(4-fluorophenyl)thiophene
• 5-(5-Iodo-2-methylbenzyl)-2-(4-fluorophenyl)thiophene
• 2-(4-Fluorophenyl)-5-(5-iodo-2-methylphenyl)methylthiophene
• EN300-7410631
• SY047875
• DB-078530
• AKOS005145830
• Thiophene, 2-(4-Fluorophenyl)-5-[(5-Iodo-2-methylphenyl)methyl]thiophene
• SCHEMBL1585350
• NS00004678
• AC-5965
• 2-(4-Fluorophenyl)-5-(5-iodo-2-methylbenzyl)thiophene;
• Z3225843152
• DTXSID80672128
• J-524957
• EC 618-312-6
• MFCD12405593
• 2-(4-fluorophenyl)-5-[(5-iodo-2-methyl-phenyl)methyl]thiophene
• 898566-17-1
• AS-20008
• CS-M1890

• MDL： MFCD12405593
• Inchi： 1S/C18H14FIS/c1-12-2-7-16(20)10-14(12)11-17-8-9-18(21-17)13-3-5-15(19)6-4-13/h2-10H,11H2,1H3
• InChI Key： MGXZKAYHSITHMW-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2=CC=C(CC3C(C)=CC=C(I)C=3)S2)=CC=1

Computed Properties

• Exact Mass: 407.98400
• Monoisotopic Mass: 407.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2
• XLogP3: 6.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.533
• Melting Point: 107-110°C
• Boiling Point: 450.2°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.643
• PSA: 28.24000
• LogP: 6.05800
• Vapor Pressure: No data available

2-(4-Fluorophenyl)-5-(5-iodo-2-methylphenyl)methylthiophene Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H302 (92.68%) H318 (92.68%) H413 (95.12%)
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 2-(4-Fluorophenyl)-5-(5-iodo-2-methylphenyl)methylthiophene

Introduction to 2-(4-Fluorophenyl)-5-(5-iodo-2-methylphenyl)methylthiophene (CAS No. 898566-17-1) in Modern Chemical and Pharmaceutical Research

2-(4-Fluorophenyl)-5-(5-iodo-2-methylphenyl)methylthiophene (CAS No. 898566-17-1) is a structurally complex organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique molecular architecture and potential applications in drug discovery and material science. This compound belongs to the thiophene class, characterized by a five-membered heterocyclic ring containing sulfur, which is a common motif in biologically active molecules. The presence of both fluorine and iodine substituents, along with a methyl group, introduces distinct electronic and steric properties that make this compound a promising candidate for further investigation.

The fluorine atom at the 4-position of the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, while the iodine substituent at the 5-position of the second phenyl ring provides a handle for further functionalization via cross-coupling reactions. These features are particularly valuable in medicinal chemistry, where such modifications can improve pharmacokinetic profiles and target binding affinity. The methylthiophene core itself is known for its role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer agents.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. Thiophenes, in particular, have been extensively studied due to their ability to interact with biological targets through multiple binding modes. The combination of fluorine and iodine in 2-(4-fluorophenyl)-5-(5-iodo-2-methylphenyl)methylthiophene not only enhances its structural diversity but also opens up possibilities for exploring new chemical space. This compound has been explored in several high-throughput screening campaigns as a potential scaffold for small-molecule drugs.

One of the most compelling aspects of this compound is its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The iodo-substituted phenyl ring serves as an ideal partner for palladium-catalyzed reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse functional groups at specific positions, enabling the rapid construction of complex molecular architectures. Such versatility is highly valued in drug discovery pipelines, where rapid iteration and structural optimization are key.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic properties. The fluorine atom in 2-(4-fluorophenyl)-5-(5-iodo-2-methylphenyl)methylthiophene contributes to increased metabolic stability and binding affinity, making it an attractive feature for drug candidates. Several recent studies have demonstrated the efficacy of fluorinated thiophenes in modulating biological pathways relevant to human diseases. For instance, derivatives of thiophene have shown promise in inhibiting kinases and other enzymes involved in cancer progression.

Material science applications of thiophene derivatives have also been explored, particularly in the development of organic semiconductors and conductive polymers. The electron-deficient nature of thiophene rings makes them suitable for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells. The presence of halogen substituents like fluorine and iodine can further tune the electronic properties of these materials, enhancing their performance in various applications.

Recent advances in computational chemistry have enabled more efficient virtual screening of compounds like 2-(4-fluorophenyl)-5-(5-iodo-2-methylphenyl)methylthiophene for drug discovery. Molecular docking simulations have been used to predict binding interactions with target proteins, providing insights into potential mechanisms of action. These computational approaches complement traditional experimental methods by allowing researchers to rapidly evaluate large libraries of compounds before synthesizing promising candidates.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high yields and purity. Key steps include functional group interconversions, such as halogen exchange reactions and cross-coupling processes, which are well-established protocols in modern synthetic chemistry. The ability to efficiently prepare 2-(4-fluorophenyl)-5-(5-iodo-2-methylphenyl)methylthiophene underscores its utility as a building block for further chemical exploration.

In conclusion, 2-(4-fluorophenyl)-5-(5-iodo-2-methylphenyl)methylthiophene (CAS No. 898566-17-1) represents a fascinating example of how structural complexity can be leveraged to develop novel materials and therapeutics. Its unique combination of fluorine and iodine substituents, along with its thiophene core, makes it a versatile scaffold for medicinal chemistry applications. As research continues to uncover new biological targets and synthetic methodologies, compounds like this are likely to play an increasingly important role in advancing both pharmaceuticals and materials science.